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Compound of Interest

Compound Name: Red 9

Cat. No.: B1171698 Get Quote

An In-depth Technical Guide to Disperse Red 9
This technical guide provides a comprehensive overview of the chemical and physical

properties of Disperse Red 9, a synthetic anthraquinone dye. It is intended for researchers,

scientists, and professionals in drug development and related fields who require detailed

information on this compound. This document outlines its chemical structure, physicochemical

properties, synthesis protocols, and analytical methodologies.

Chemical Identity and Structure
Disperse Red 9, also known by its IUPAC name 1-(methylamino)anthracene-9,10-dione, is a

red dye derived from anthraquinone.[1][2][3] It is classified as a disperse dye, meaning it is

sparingly soluble in water and is primarily used for dyeing synthetic fibers.[4][5]

The chemical structure of Disperse Red 9 consists of an anthraquinone core, which is a

tricyclic aromatic ketone, substituted with a methylamino group (-NHCH₃) at the C1 position.

Chemical Structure Identifiers:

SMILES:CNC1=CC=CC2=C1C(=O)C3=CC=CC=C3C2=O[6]

InChI:InChI=1S/C15H11NO2/c1-16-12-8-4-7-11-13(12)15(18)10-6-3-2-5-9(10)14(11)17/h2-

8,16H,1H3[7]

Caption: Chemical structure of Disperse Red 9.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1171698?utm_src=pdf-interest
https://www.benchchem.com/product/b1171698?utm_src=pdf-body
https://www.benchchem.com/product/b1171698?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10058345/
https://en.wikipedia.org/wiki/Disperse_Red_9
https://www.bocsci.com/product/disperse-red-9-cas-82-38-2-15910.html
https://www.lookchem.com/casno82-38-2.html
http://www.worlddyevariety.com/disperse-dyes/disperse-red-9.html
https://www.benchchem.com/product/b1171698?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Solvent-Red-111
https://webbook.nist.gov/cgi/cbook.cgi?ID=C82382&Type=IR-SPEC&Index=1
https://www.benchchem.com/product/b1171698?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties
A summary of the key physicochemical properties of Disperse Red 9 is presented in the table

below.

Property Value Reference(s)

CAS Number 82-38-2 [7][8]

Molecular Formula C₁₅H₁₁NO₂ [7][8]

Molecular Weight 237.25 g/mol [7][8]

Appearance Red powder [2]

Melting Point 170-172 °C [2]

Solubility

Soluble in ethanol, acetone;

slightly soluble in benzene,

carbon tetrachloride; insoluble

in water.

[4][5]

Synonyms

1-

(Methylamino)anthraquinone,

Solvent Red 111, C.I. 60505

[6]

Experimental Protocols
Synthesis
Disperse Red 9 can be synthesized through several methods. A common industrial preparation

involves the reaction of a substituted anthraquinone with methylamine.

Method 1: From 1-Chloroanthraquinone

Reaction Setup: 1-Chloroanthraquinone is placed in a pressure vessel with an excess of

aqueous methylamine solution.

Catalyst/Conditions: The reaction is typically carried out in the presence of a copper catalyst

and at elevated temperatures and pressures.
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Reaction: The chloro group at the C1 position of the anthraquinone is displaced by the

methylamino group.

Work-up and Purification: After the reaction is complete, the mixture is cooled, and the solid

product is filtered. The crude Disperse Red 9 is then washed with water to remove unreacted

methylamine and other water-soluble impurities. Further purification can be achieved by

recrystallization from a suitable organic solvent, such as ethanol.

Method 2: From 1-Sulfonic Acid Anthraquinone

Reaction Setup: 9,10-Dioxo-9,10-dihydroanthracene-1-sulfonic acid is reacted with

methylamine in an aqueous medium.[5]

Conditions: This reaction is also performed under pressure and in the presence of an

antioxidant.[5]

Reaction: The sulfonic acid group is substituted by the methylamino group.

Work-up and Purification: The product is isolated by filtration, washed, and dried.

Recrystallization can be performed for higher purity.

Starting Materials

Reaction Purification Final Product

1-Chloroanthraquinone

Pressure Reaction
(with catalyst)

Methylamine

Cooling & Filtration Washing Recrystallization Disperse Red 9
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Caption: Synthesis workflow for Disperse Red 9.

Analytical Methods
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The characterization and quantification of Disperse Red 9 can be performed using various

analytical techniques.

High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of Disperse Red 9 and to quantify it in various matrices.

Method: A reverse-phase HPLC method is suitable for the analysis of Disperse Red 9.[9]

Stationary Phase: A C18 column is commonly used.

Mobile Phase: A gradient or isocratic elution with a mixture of acetonitrile and water, often

with a small amount of acid (e.g., phosphoric acid or formic acid for MS compatibility), can be

employed.[9]

Detection: UV-Vis detection at the wavelength of maximum absorbance of Disperse Red 9.

Quantification: An external standard calibration curve is constructed using certified reference

standards of Disperse Red 9.

Spectroscopic Methods

UV-Visible Spectroscopy: Used to determine the absorption spectrum of Disperse Red 9. In

ethanol, it typically exhibits a maximum absorption in the visible region, which is responsible

for its red color.

Infrared (IR) Spectroscopy: Provides information about the functional groups present in the

molecule. The IR spectrum of Disperse Red 9 will show characteristic peaks for N-H

stretching, C-H stretching of the methyl and aromatic groups, C=O stretching of the quinone,

and C=C stretching of the aromatic rings.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be

used to elucidate the detailed molecular structure. The ¹H NMR spectrum will show signals

for the methyl protons and the aromatic protons, with their chemical shifts and coupling

patterns confirming the substitution pattern.
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Mass Spectrometry (MS): Used to determine the molecular weight and fragmentation pattern

of Disperse Red 9. Electron ionization (EI) mass spectrometry typically shows a prominent

molecular ion peak.[1] Gas Chromatography-Mass Spectrometry (GC-MS) can be used for

the analysis of Disperse Red 9 in complex mixtures, particularly in the context of its use in

pyrotechnics.[1]
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Caption: Analytical workflow for Disperse Red 9 by HPLC.

Biological Activity and Toxicity
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Disperse Red 9 is not developed for pharmaceutical applications and its biological activity is

primarily considered in the context of toxicology. It is reported to be of low toxicity upon

ingestion and inhalation.[10] However, it can act as a skin irritant and sensitizer in humans.[10]

In mammals, it is rapidly metabolized, with a significant portion being excreted as glucuronide

conjugates.[10]

Applications
The primary application of Disperse Red 9 is as a dye. It is used for coloring polyester,

polyamide, and other synthetic fibers.[5] It has also been used in the plastics and leather

industries.[4][5] Additionally, Disperse Red 9 has been utilized in the formulation of red and

violet-red colored smokes for pyrotechnics, such as in smoke grenades.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [What is the chemical structure of Disperse Red 9?].
BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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